Cas no 1246303-07-0 (18:1 Lysyl PG)

• Product name: 18:1 Lysyl PG
• CAS No: 1246303-07-0
• MF: C₄₈H₉₃Cl₂N₂O₁₁P
• MW: 976.14
• CID: 4726824
• PubChem ID: 145710751

18:1 Lysyl PG Chemical and Physical Properties

Names and Identifiers

• CID 145710751
• Lysyl-DOPG
• 1,2-DIOLEOYL-SN-GLYCERO-3-[PHOSPHO-RAC-(3-LYSYL(1-GLYCEROL))] (CHLORIDE SALT)
• 18:1 LYSYL PG
• L-Lysine,(8R,19Z)-2,5-dihydroxy-5-oxido-11-oxo-8-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]-4,6,10-trioxa-5-phosphaoctacos-19-en-1-ylester,hydrochloride(1:2)
• 1246303-07-0
• L-Lysine, (8R,19Z)-2,5-dihydroxy-5-oxido-11-oxo-8-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]-4,6,10-trioxa-5-phosphaoctacos-19-en-1-yl ester, hydrochloride (1:2)
• 18:1 Lysyl PG

• MDL： MFCD22416794
• Inchi： 1S/C48H91N2O11P.ClH/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-46(52)57-41-44(42-60-62(55,56)59-40-43(51)39-58-48(54)45(50)35-33-34-38-49)61-47(53)37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h17-20,43-45,51H,3-16,21-42,49-50H2,1-2H3,(H,55,56);1H/b19-17-,20-18-;/t43?,44-,45+;/m1./s1
• InChI Key： KIJSNTWEYJNIRD-GBSKVBSLSA-N
• SMILES： Cl.P(=O)(O)(OCC(COC([C@H](CCCCN)N)=O)O)OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 938.6127264g/mol
• Monoisotopic Mass: 938.6127264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 63
• Rotatable Bond Count: 49
• Complexity: 1170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207

18:1 Lysyl PG Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:1 Lysyl PG

Comprehensive Guide to 18:1 Lysyl PG (CAS No. 1246303-07-0): Properties, Applications, and Market Insights

18:1 Lysyl PG (CAS No. 1246303-07-0) is a specialized phospholipid derivative gaining attention in biomedical research, cosmetics, and pharmaceutical formulations. This compound, also known as 1-palmitoyl-2-oleoyl-sn-glycero-3-phospho-(1'-lysyl-glycerol), combines the structural benefits of phosphatidylglycerol (PG) with the functional advantages of lysine modification. Its unique amphiphilic nature and biocompatibility make it a versatile candidate for drug delivery systems, liposome formulations, and skincare applications.

The molecular structure of 18:1 Lysyl PG features a palmitoyl (16:0) group at the sn-1 position and an oleoyl (18:1) group at the sn-2 position, linked to a glycerol backbone. The phosphate group is esterified with lysyl-glycerol, introducing a positively charged amino group at physiological pH. This modification enhances interactions with anionic biomolecules, making it valuable for membrane fusion studies and gene delivery applications. Researchers frequently inquire about its solubility profile (soluble in chloroform/methanol mixtures but insoluble in water) and storage conditions (recommended at -20°C under argon).

In pharmaceutical development, 18:1 Lysyl PG serves as a critical component in cationic liposomes for mRNA vaccine delivery—a hot topic since the COVID-19 pandemic. Its ability to complex with nucleic acids while maintaining low cytotoxicity addresses frequent search queries about "non-viral transfection reagents" and "lipid nanoparticles for RNA delivery." Recent publications highlight its synergy with ionizable lipids like SM-102 (used in Moderna's vaccine), sparking discussions about "next-generation vaccine adjuvants."

The cosmetic industry utilizes 18:1 Lysyl PG in anti-aging formulations due to its skin-penetration enhancement properties. Formulators often search for "phospholipids for transdermal delivery" or "biocompatible emulsifiers," where this compound excels. Its lysine moiety provides additional benefits by supporting collagen synthesis—a trending topic in cosmeceutical research. Stability studies show resistance to oxidation (from the monounsaturated oleoyl chain), making it preferable to polyunsaturated alternatives in clean beauty products.

Market analysis reveals growing demand for 18:1 Lysyl PG in North America and Asia-Pacific regions, driven by increased R&D investment in lipid-based therapeutics. Suppliers frequently field questions about "GMP-grade phospholipids" and "scalable synthesis methods," reflecting industry needs. The compound's price range (typically $200–$500/mg for research quantities) and custom modification services (e.g., deuterated or fluorescent-labeled variants) are common search parameters among procurement specialists.

Quality control of 18:1 Lysyl PG involves HPLC-ELSD analysis (purity >98%) and mass spectrometry verification—topics frequently searched alongside "phospholipid characterization techniques." Regulatory status varies by application; for cosmetic use, it complies with ECOCERT standards, while pharmaceutical grades require compliance with ICH Q3D elemental impurity guidelines. These distinctions address frequent queries about "regulatory-approved lipid excipients."

Emerging applications include 3D bioprinting bioinks (where it improves cell viability) and gut microbiome modulation (as a potential prebiotic lipid). These align with trending searches about "functional lipids in tissue engineering" and "dietary phospholipids." Comparative studies with similar compounds like 18:0 Lysyl PG or DOPG often appear in scientific discussions about "structure-activity relationships of cationic lipids."

For researchers working with 18:1 Lysyl PG, proper handling involves avoiding repeated freeze-thaw cycles and using glass vials instead of plastic to prevent adsorption. These practical tips respond to common troubleshooting searches like "phospholipid degradation prevention." The compound's critical micelle concentration (CMC) and phase transition temperature (-2°C to 5°C) are key parameters for formulation scientists, often searched alongside "lipid self-assembly behavior."

In summary, 18:1 Lysyl PG (CAS No. 1246303-07-0) represents a multifunctional advanced material bridging pharmaceuticals, cosmetics, and biotechnology. Its evolving applications in mRNA therapeutics and personalized medicine position it as a compound to watch, with research interest measurable through rising search volumes for "cationic phospholipids" and "lysine-modified lipids." Ongoing studies about its immunomodulatory effects may further expand its commercial potential in coming years.